Cas no 496807-97-7 (3,3-Difluoropiperidine hydrochloride)

• Product Name: 3,3-Difluoropiperidine hydrochloride
• CAS No: 496807-97-7
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD03452800
• CID: 92898
• PubChem ID: 24884744
• Update Time: 2025-11-01

3,3-Difluoropiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoropiperidine hydrochloride
• 3,3-DIFLUOROPIPERIDINE HCL
• Piperidine, 3,3-difluoro-, hydrochloride
• 3,3-difluoropiperidine, chloride
• PubChem10314
• 3,3-difluoropiperidine-HCl
• 3,3-Difluoropiperidine, HCl
• 3,3-difluoro-piperidine HCl
• LEHHIPIDKQVNEV-UHFFFAOYSA-N
• HT075
• BCP14274
• SBB087232
• 3,3-difluoro-Piperidine hydrochloride
• TRA0050008
• J-511074
• AKOS005146250
• AM20100211
• 3,3-Difluoropiperidine hydrochloride, 97%
• C5H10ClF2N
• DTXSID50374288
• 3,3-difluoropiperidinehydrochloride
• AC-31885
• FT-0676592
• SCHEMBL230371
• CS-W001579
• A827796
• PB23351
• 3,3-difluoropiperidine;hydrochloride
• Z1203161889
• MFCD03452800
• LF-0528
• D5573
• SY027548
• 3,3-bis(fluoranyl)piperidine hydrochloride
• 496807-97-7
• DB-071031

• MDL： MFCD03452800
• Inchi： 1S/C5H9F2N.ClH/c6-5(7)2-1-3-8-4-5;/h8H,1-4H2;1H
• InChI Key： LEHHIPIDKQVNEV-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1)F

Computed Properties

• Exact Mass: 157.04700
• Monoisotopic Mass: 157.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 243-247 °C
• Boiling Point: 114.3°Cat760mmHg
• Flash Point: 22.9°C
• PSA: 12.03000
• LogP: 2.13590
• Solubility: Not determined
• Sensitiveness: Hygroscopic

3,3-Difluoropiperidine hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on 3,3-Difluoropiperidine hydrochloride

Introduction to 3,3-Difluoropiperidine Hydrochloride (CAS No. 496807-97-7) and Its Emerging Applications in Chemical Biology

3,3-Difluoropiperidine hydrochloride, identified by the chemical abstracts service number 496807-97-7, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical and chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to a class of heterocyclic molecules that exhibit promising characteristics for drug discovery and material science applications. The presence of two fluorine atoms at the 3-position of the piperidine ring introduces electronic and steric effects that can modulate the biological activity and chemical behavior of the molecule, making it a valuable scaffold for medicinal chemists.

The hydrochloride salt form of 3,3-difluoropiperidine hydrochloride enhances its solubility in aqueous media, facilitating its use in various biochemical assays and synthetic protocols. This property is particularly advantageous in drug development pipelines where compatibility with biological systems is crucial. The compound’s stability under standard storage conditions further contributes to its appeal as an intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on fluorinated piperidine derivatives due to their potential as pharmacophores in small-molecule drugs. The fluorine atoms in 3,3-difluoropiperidine hydrochloride can influence metabolic stability, binding affinity, and lipophilicity, all of which are critical factors in optimizing drug-like properties. For instance, fluorine substitution has been shown to increase the metabolic resistance of molecules, thereby extending their half-life in vivo. This characteristic is particularly relevant in the development of protease inhibitors and kinase inhibitors, where prolonged activity is often desired.

One of the most compelling aspects of 3,3-difluoropiperidine hydrochloride is its utility as a building block in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel scaffolds for antimicrobial agents, antiviral drugs, and even neurokinin receptor antagonists. The versatility of 496807-97-7 lies in its ability to undergo various functionalization reactions, including nucleophilic substitutions, metal-catalyzed cross-coupling reactions, and cyclizations. These transformations enable chemists to tailor the molecular structure with precision, thereby tailoring biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of how fluorinated piperidines interact with biological targets. Molecular modeling studies indicate that the electron-withdrawing nature of fluorine atoms can strengthen binding interactions by increasing electrostatic complementarity between the ligand and the receptor. This insight has guided the design of next-generation compounds with improved pharmacokinetic profiles. For example, virtual screening campaigns have identified derivatives of 3,3-difluoropiperidine hydrochloride that exhibit potent activity against acetylcholinesterase, a key enzyme implicated in Alzheimer’s disease.

The synthesis of 496807-97-7 itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes for this compound. Catalytic hydrogenation techniques combined with fluorination strategies have been particularly successful in generating high yields of pure product. These improvements are essential for meeting the growing demand for fluorinated piperidines in both academic research and industrial applications.

Beyond its pharmaceutical applications, 3,3-difluoropiperidine hydrochloride has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The ability to fine-tune molecular orbitals through fluorine substitution allows for control over charge transport properties, which is critical for developing high-performance electronic materials.

In conclusion, 3,3-difluoropiperidine hydrochloride (CAS No. 496807-97-7) represents a fascinating compound with broad utility across multiple domains of chemical biology and material science. Its structural features and reactivity profile continue to inspire innovative research aimed at unlocking new therapeutic agents and advanced materials. As our understanding of fluorinated heterocycles deepens, it is likely that compounds like this will play an increasingly pivotal role in addressing some of today’s most pressing scientific challenges.